Cas no 393838-67-0 (3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide)

3-Chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide is a bis-thiazole derivative featuring dual chloro-substituted benzamide functionalities. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. Its rigid thiazole-thiazole core enhances structural stability, while the chloro substituents may improve lipophilicity and binding affinity. The presence of amide linkages allows for further derivatization, making it suitable for structure-activity relationship studies. This compound is of interest in pharmaceutical research for its potential applications in designing kinase inhibitors or antimicrobial agents. Proper handling under controlled conditions is recommended due to its reactive functional groups.
3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide structure
393838-67-0 structure
Product name:3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide
CAS No:393838-67-0
MF:
MW:
CID:6505448

3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide
    • N,N-([4,4-bithiazole]-2,2-diyl)bis(3-chlorobenzamide)
    • Benzamide, N,N'-[4,4'-bithiazole]-2,2'-diylbis[3-chloro- (9CI)
    • Inchi: 1S/C20H13Cl2N4O2S2/c21-14-5-1-3-12(7-14)18(27)25-20(24-17(10-30-20)16-9-29-11-23-16)26-19(28)13-4-2-6-15(22)8-13/h1-11H,(H2,24,25,26,27,28)
    • InChI Key: HNQVJXVXTPYMHQ-UHFFFAOYSA-N
    • SMILES: S1C=C(C2=CSC=N2)N=C1(NC(=O)C1=CC=CC(Cl)=C1)NC(=O)C1=CC=CC(Cl)=C1

3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0715-0279-5mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0715-0279-3mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0715-0279-100mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0715-0279-1mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0715-0279-25mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0715-0279-4mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0715-0279-15mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0715-0279-2mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0715-0279-10μmol
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0715-0279-75mg
3-chloro-N-{4-[2-(3-chlorobenzamido)-1,3-thiazol-4-yl]-1,3-thiazol-2-yl}benzamide
393838-67-0 90%+
75mg
$208.0 2023-05-17

Additional information on 3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide

Recent Advances in the Study of 3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide (CAS: 393838-67-0)

The compound 3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide (CAS: 393838-67-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiazole-based derivative has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide exhibits potent inhibitory activity against a specific kinase target implicated in inflammatory diseases. The study utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity.

Another significant finding comes from a 2024 preprint on bioRxiv, which explored the compound's potential as an anticancer agent. The researchers reported that 3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide induces apoptosis in certain cancer cell lines by modulating key signaling pathways. The study also highlighted the compound's favorable pharmacokinetic profile, suggesting its potential for further preclinical development.

In addition to its therapeutic potential, recent work has also investigated the compound's chemical properties and stability. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for 3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide that improves yield and purity. This advancement is expected to facilitate larger-scale production for future studies.

Looking ahead, researchers are planning to explore the compound's efficacy in animal models of disease, as well as its potential for combination therapies with existing drugs. The unique structural features of 3-chloro-N-{4-2-(3-chlorobenzamido)-1,3-thiazol-4-yl-1,3-thiazol-2-yl}benzamide, particularly its dual thiazole rings and chloro-substituted benzamide moiety, make it a promising candidate for further medicinal chemistry optimization.

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